4'-methoxy-N,3'-dimethylbiphenyl-2-carboxamide

• IUPAC Name: 2-(4-methoxy-3-methylphenyl)-N-methylbenzamide
• InChI: InChI=1S/C16H17NO2/c1-11-10-12(8-9-15(11)19-3)13-6-4-5-7-14(13)16(18)17-2/h4-10H,1-3H3,(H,17,18)
• InChI Key: ILKVMSWIWPADTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC=CC=C2C(=O)NC)OC
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4'-methoxy-N,3'-dimethylbiphenyl-2-carboxamide involves various chemical strategies. For instance, Bhaskar et al. (2019) described a 'one-pot' reductive cyclization method using sodium dithionite as a reducing agent in DMSO solvent for synthesizing a similar compound, highlighting the versatility of synthesis techniques for these compounds (Bhaskar et al., 2019). Such methodologies underscore the chemical flexibility and complexity in synthesizing these amide derivatives.

Molecular Structure Analysis

The molecular structure of compounds similar to 4'-methoxy-N,3'-dimethylbiphenyl-2-carboxamide has been characterized using various spectroscopic techniques. Chakraborty et al. (2007) utilized X-ray powder structure analysis to elucidate the structure of a piroxicam derivative, demonstrating the importance of molecular structure analysis in understanding the chemical nature and potential reactivity of these compounds (Chakraborty et al., 2007).

Chemical Reactions and Properties

The chemical reactivity and properties of 4'-methoxy-N,3'-dimethylbiphenyl-2-carboxamide-related compounds are significant for their application in various fields. The research by Lee and Park (2002) on the synthesis of N-methoxy-N-methylamides from carboxylic acids using S,S-Di(2-pyridyl) dithiocarbonate highlights the reactive nature and potential utility of these compounds in organic synthesis (Lee & Park, 2002).

Physical Properties Analysis

Investigations into the physical properties of similar compounds provide insights into their stability, solubility, and thermal properties. Owton et al. (1995) synthesized an analogue of rhein, offering valuable data on the systemic exposure and physical properties of these compounds, which are crucial for their application in medicinal chemistry (Owton et al., 1995).

Chemical Properties Analysis

The chemical properties of 4'-methoxy-N,3'-dimethylbiphenyl-2-carboxamide and related compounds, such as reactivity towards other chemicals, stability under various conditions, and interaction with biological molecules, are essential for their practical applications. For example, the study by Zheng et al. (2014) on the Rh(III)-catalyzed coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids reveals the complex chemical behavior and potential for creating diverse molecular architectures (Zheng et al., 2014).